Cas no 2137684-36-5 (4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride
• CAS No: 2137684-36-5
• MF: C₈H₅ClFNO₂S
• MW: 233.647203207016
• CID: 6564358
• PubChem ID: 165460988
• Update Time: 2025-10-30

4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728286
• 2137684-36-5
• 4-chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride
• 4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C8H5ClFNO2S/c9-7-1-2-8(14(10,12)13)6(5-7)3-4-11/h1-2,5H,3H2
• InChI Key： BTSYHWPZVGCKJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(CC#N)C=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 232.9713554g/mol
• Monoisotopic Mass: 232.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.3Ų

Additional information on 4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride (CAS No. 2137684-36-5)

4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride (CAS No. 2137684-36-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique chloro and cyanomethyl functional groups, serves as a versatile building block for the development of biologically active molecules. Its sulfonyl fluoride moiety is particularly noteworthy, as it plays a pivotal role in click chemistry and covalent inhibitor design, aligning with current trends in drug discovery and chemical biology.

The growing interest in 4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride is reflected in its applications across proteomics and bioconjugation. Researchers are increasingly leveraging its reactivity to label proteins and enzymes, enabling advanced studies in post-translational modifications (PTMs) and target identification. This aligns with the surge in demand for chemical probes and activity-based protein profiling (ABPP) tools, which are critical for understanding disease mechanisms and developing precision therapeutics.

From a synthetic perspective, CAS No. 2137684-36-5 offers exceptional utility due to its compatibility with palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr) processes. These features make it a valuable intermediate for constructing heterocyclic scaffolds, which are prevalent in agrochemicals and pharmaceuticals. Its cyanomethyl group further enhances its reactivity, enabling diverse transformations such as cyclization and functional group interconversion.

In the context of green chemistry, 4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride exemplifies the shift toward sustainable synthetic methodologies. Its efficient synthesis and minimal byproduct formation resonate with the principles of atom economy and waste reduction. This is particularly relevant given the increasing regulatory focus on environmentally benign chemical processes and the rise of biocatalysis as a complementary approach.

The compound’s stability under physiological conditions also makes it a candidate for in vivo applications, such as imaging agents and diagnostic tools. Recent studies highlight its potential in PET radioligands and fluorescent tags, addressing the need for non-invasive monitoring of biological processes. These advancements are driving innovation in personalized medicine and theranostics, where precise molecular targeting is paramount.

As the scientific community continues to explore 4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride, its role in fragment-based drug discovery (FBDD) is gaining traction. The compound’s modular structure allows for rapid structure-activity relationship (SAR) studies, accelerating the identification of lead compounds. This aligns with the industry’s push for high-throughput screening and computational modeling to streamline drug development pipelines.

In summary, 4-Chloro-2-(cyanomethyl)benzene-1-sulfonyl fluoride (CAS No. 2137684-36-5) stands at the intersection of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from covalent inhibitors to bioconjugation—underscore its importance in addressing contemporary challenges in drug discovery, chemical biology, and materials science. As research progresses, this compound is poised to play an even greater role in shaping the future of precision therapeutics and sustainable chemistry.